Cas no 663950-33-2 (BENZENE, 1-ETHOXY-2-(2-IODOETHOXY)-)

• Product Name: BENZENE, 1-ETHOXY-2-(2-IODOETHOXY)-
• CAS No: 663950-33-2
• MF: C₁₀H₁₃IO₂
• MW: 292.113495588303
• CID: 3368848
• PubChem ID: 11609003
• Update Time: 2025-06-30

BENZENE, 1-ETHOXY-2-(2-IODOETHOXY)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-ETHOXY-2-(2-IODOETHOXY)-
• 996-686-2
• AKOS014872230
• NBB95033
• SCHEMBL6660709
• DB-162523
• EN300-624244
• 1-ethoxy-2-(2-iodoethoxy)benzene
• CS-0253091
• Benzene, 1-ethoxy-2-(2-iodoethoxy)-; 1-Ethoxy-2-(2-iodoethoxy)benzene
• 663950-33-2

• Inchi： 1S/C10H13IO2/c1-2-12-9-5-3-4-6-10(9)13-8-7-11/h3-6H,2,7-8H2,1H3
• InChI Key： LJSCVNJEBIWYLD-UHFFFAOYSA-N
• SMILES： ICCOC1C=CC=CC=1OCC

Computed Properties

• Exact Mass: 291.99603Da
• Monoisotopic Mass: 291.99603Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Additional information on BENZENE, 1-ETHOXY-2-(2-IODOETHOXY)-

Professional Introduction to CAS No 663950-33-2 and BENZENE, 1-ETHOXY-2-(2-IODOETHOXY)-

The compound identified by the CAS No 663950-33-2 is a specialized derivative of benzene, specifically named as BENZENE, 1-ETHOXY-2-(2-IODOETHOXY)-. This compound has garnered significant attention in the field of organic synthesis and pharmaceutical research due to its unique structural properties and potential applications. The presence of both ethoxy and iodoethoxy substituents on the benzene ring endows it with distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for novel building blocks in drug discovery has surged, driven by the need for more efficient and targeted therapeutic agents. BENZENE, 1-ETHOXY-2-(2-IODOETHOXY)- stands out as a versatile precursor that can be utilized in various synthetic pathways. Its molecular structure allows for facile functionalization at multiple sites, enabling chemists to explore diverse chemical modifications. This flexibility is particularly advantageous in medicinal chemistry, where rapid iteration and optimization are often required.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The ethoxy and iodoethoxy groups provide handles for further derivatization, allowing researchers to tailor the compound’s pharmacokinetic properties. For instance, the iodine atom can be readily displaced by a range of nucleophiles, facilitating the introduction of different functional groups such as amines or thiols. Such modifications are crucial for optimizing binding affinity and selectivity against biological targets.

Recent studies have highlighted the utility of BENZENE, 1-ETHOXY-2-(2-IODOETHOXY)- in constructing heterocyclic frameworks, which are prevalent in many bioactive molecules. By employing palladium-catalyzed cross-coupling reactions, researchers have successfully incorporated this compound into complex scaffolds with high yields and purity. These methodologies align well with modern green chemistry principles, emphasizing atom economy and minimal waste generation. The ability to seamlessly integrate this intermediate into larger molecules underscores its importance as a synthetic tool.

The pharmaceutical industry has also shown interest in this compound due to its potential role in developing novel therapeutic strategies. For example, derivatives of BENZENE, 1-ETHOXY-2-(2-IODOETHOXY)- have been explored as precursors for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The structural motif present in this compound can be modified to enhance interactions with specific protein targets, thereby improving therapeutic efficacy. Furthermore, its compatibility with various reaction conditions makes it suitable for large-scale synthesis, which is essential for commercial drug development.

From an academic perspective, CAS No 663950-33-2 serves as an excellent model system for studying electronic effects and steric influences in aromatic compounds. The electron-withdrawing nature of the iodoethoxy group contrasts with the electron-donating ethoxy group, creating a dynamic interplay that can be investigated through spectroscopic and computational methods. Such studies not only contribute to fundamental chemical understanding but also inform the design of more effective synthetic routes.

The growing interest in this compound is also reflected in its increasing production and availability from chemical suppliers. This accessibility is vital for both academic researchers and industrial chemists who rely on high-quality starting materials for their experiments. As synthetic methodologies continue to evolve, the demand for specialized intermediates like BENZENE, 1-ETHOXY-2-(2-IODOETHOXY)- is expected to rise further.

In conclusion,CAS No 663950-33-2 represents a significant advancement in organic chemistry, offering a versatile platform for drug discovery and material science applications. Its unique structural features and reactivity make it indispensable for researchers seeking innovative solutions in their respective fields. As our understanding of molecular interactions deepens, compounds like BENZENE, 1-ETHOXY-2-(2-IODOETHOXY)- will continue to play a pivotal role in shaping the future of chemical innovation.